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Compound of Interest

Compound Name: Ethyl 2-(2-bromophenyl)acetate

Cat. No.: B1304089 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-
bromophenyl)acetate
This guide provides a comprehensive overview of Ethyl 2-(2-bromophenyl)acetate, a key

intermediate in organic synthesis. It is intended for researchers, scientists, and professionals in

drug development and other fields of chemical research. This document outlines the

compound's chemical properties, a detailed synthesis protocol, and its primary applications.

Physicochemical Properties
Ethyl 2-(2-bromophenyl)acetate is a substituted benzene derivative with the chemical formula

C₁₀H₁₁BrO₂.[1][2] Its molecular structure consists of a phenyl ring substituted with a bromine

atom at the ortho position, and an ethyl acetate group.

Table 1: Physicochemical Data for Ethyl 2-(2-bromophenyl)acetate
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Property Value

Molecular Formula C₁₀H₁₁BrO₂

Molecular Weight 243.10 g/mol [1][3]

CAS Number 2178-24-7[1][2][3][4]

Appearance White powder[2]

Purity ≥98%[4]

SMILES CCOC(=O)CC1=CC=CC=C1Br[1]

InChI Key MZQXAVZPEZUJIJ-UHFFFAOYSA-N[4]

Synthesis of Ethyl 2-(2-bromophenyl)acetate
A common method for the synthesis of Ethyl 2-(2-bromophenyl)acetate is the Fischer

esterification of 2-bromophenylacetic acid with ethanol in the presence of an acid catalyst.

Experimental Protocol:

A general method for the synthesis involves dissolving 3 grams (13.8 mmol) of o-

bromophenylacetic acid in 10 mL of ethanol.[1] The solution is then cooled to 0°C.[1] While

stirring, 1.6 mL (22 mmol) of thionyl chloride is added dropwise.[1] After the addition is

complete, the reaction mixture is gradually heated to 50°C and maintained at this temperature

overnight.[1]

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed by evaporation under reduced pressure.[1] The resulting residue is mixed with ethyl

acetate and purified by filtration through a 6-gram column of basic alumina.[1] The filtrate is

then concentrated under reduced pressure to yield Ethyl 2-(2-bromophenyl)acetate.[1] This

method has a reported yield of 89%.[1]
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Synthesis workflow for Ethyl 2-(2-bromophenyl)acetate.

Applications
Ethyl 2-(2-bromophenyl)acetate is primarily utilized as a versatile building block in organic

synthesis.[2][5] Its utility stems from the presence of multiple reactive sites that allow for a

variety of chemical transformations. It serves as a precursor for the synthesis of more complex

molecules, making it a valuable intermediate in the development of new compounds in the

pharmaceutical and chemical industries. It is considered a useful research chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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